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Compound of Interest

Compound Name:
4-(4,4,5,5-Tetramethyl-1,3,2-

dioxaborolan-2-yl)benzonitrile

Cat. No.: B157325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-

Cyanophenylboronic acid pinacol ester. The information is curated for researchers, scientists,

and professionals in drug development who utilize this versatile reagent in organic synthesis.

This document presents quantitative data in a structured format, details relevant experimental

protocols, and illustrates a key reaction pathway.

Core Physical and Chemical Properties
4-Cyanophenylboronic acid pinacol ester, also known as 4-(4,4,5,5-Tetramethyl-1,3,2-
dioxaborolan-2-yl)benzonitrile, is a white to off-white or sometimes light brown crystalline

powder. It is an essential building block in synthetic chemistry, particularly in palladium-

catalyzed cross-coupling reactions.

Quantitative Data Summary
The physical properties of 4-Cyanophenylboronic acid pinacol ester are summarized in the

table below for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b157325?utm_src=pdf-interest
https://www.benchchem.com/product/b157325?utm_src=pdf-body
https://www.benchchem.com/product/b157325?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 171364-82-2

Molecular Formula C₁₃H₁₆BNO₂

Molecular Weight 229.08 g/mol

Appearance White to brown powder

Melting Point 95-99 °C

Boiling Point 345.8 ± 25.0 °C (Predicted)

Density 1.06 ± 0.1 g/cm³ (Predicted)

Solubility
Slightly soluble in Chloroform

and Methanol.

Experimental Protocols
Detailed methodologies for determining the key physical properties cited above are crucial for

reproducibility and validation in a research setting.

Melting Point Determination
The melting point of a solid organic compound is a critical indicator of its purity.

Methodology:

Sample Preparation: A small amount of the finely powdered 4-Cyanophenylboronic acid

pinacol ester is packed into a capillary tube to a height of 1-2 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which can be

either an oil bath-based Thiele tube or a modern digital instrument with a heated metal block.

The apparatus is equipped with a calibrated thermometer or temperature sensor.

Heating and Observation: The sample is heated at a steady and slow rate, typically around

1-2 °C per minute, as the temperature approaches the expected melting point.
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Data Recording: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the last solid crystal disappears is recorded as

the completion of melting. The range between these two temperatures is reported as the

melting point range. For a pure compound, this range is typically narrow.

Solubility Assessment
Determining the solubility of a compound in various solvents is fundamental for its application

in reactions and for purification processes.

Methodology:

Solvent Selection: A range of solvents with varying polarities are chosen for the assessment.

For 4-Cyanophenylboronic acid pinacol ester, solvents like chloroform and methanol are

relevant.

Procedure: A pre-weighed small amount of the compound (e.g., 10 mg) is placed in a test

tube. A measured volume of the selected solvent (e.g., 1 mL) is added incrementally.

Observation: After each addition of the solvent, the mixture is vigorously agitated. The

solubility is observed and can be qualitatively described as soluble, slightly soluble, or

insoluble based on visual inspection. For quantitative analysis, the procedure is repeated

until the solid is fully dissolved, and the solubility is expressed in terms of mass per volume

of solvent.

Spectroscopic Analysis
Spectroscopic data is essential for the structural confirmation of 4-Cyanophenylboronic acid

pinacol ester.

¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy:

Sample Preparation: Approximately 5-10 mg of the compound is dissolved in a deuterated

solvent (commonly CDCl₃) in an NMR tube.

Data Acquisition: The NMR tube is placed in the spectrometer. The spectrum is acquired by

applying radiofrequency pulses and recording the resulting free induction decay (FID).
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Data Processing: The FID is Fourier-transformed to produce the NMR spectrum. The

chemical shifts (δ) in parts per million (ppm), integration of proton signals, and their splitting

patterns are analyzed to confirm the molecular structure.

IR (Infrared) Spectroscopy:

Sample Preparation (Solid Film Method): A small amount of the solid is dissolved in a volatile

solvent like methylene chloride. A drop of this solution is placed on a salt plate (e.g., KBr or

NaCl). The solvent is allowed to evaporate, leaving a thin film of the compound on the plate.

Data Acquisition: The salt plate is placed in the sample holder of an IR spectrometer. An

infrared beam is passed through the sample, and the absorbance at different wavenumbers

is recorded.

Analysis: The resulting IR spectrum shows absorption bands corresponding to the vibrational

frequencies of the functional groups present in the molecule, such as the C≡N stretch of the

nitrile group and B-O bonds.

Logical Relationships and Experimental Workflows
4-Cyanophenylboronic acid pinacol ester is a key reagent in Suzuki-Miyaura cross-coupling

reactions, a powerful method for forming carbon-carbon bonds. The following diagram

illustrates the catalytic cycle of this reaction.
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

This technical guide serves as a foundational resource for understanding the key physical

properties and applications of 4-Cyanophenylboronic acid pinacol ester. The provided data and

protocols are intended to support the work of researchers and scientists in the field of organic

chemistry and drug development.

To cite this document: BenchChem. [Technical Guide: Physical Properties of 4-
Cyanophenylboronic Acid Pinacol Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157325#4-cyanophenylboronic-acid-pinacol-ester-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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